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Compound of Interest

Compound Name: Hexatriacontane-d74

Cat. No.: B099008 Get Quote

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, a thorough understanding of the Certificate of Analysis (CoA) is paramount to

ensure the quality and reliability of experimental data. This guide provides a detailed

interpretation of a typical CoA for Hexatriacontane-d74, comparing it with its non-deuterated

analogue, Hexatriacontane. We will delve into the key analytical tests, present the data in a

clear, comparative format, and provide the detailed experimental methodologies used to obtain

these results.

Data Summary: Hexatriacontane-d74 vs.
Hexatriacontane
The following table summarizes the typical specifications and results found on a Certificate of

Analysis for Hexatriacontane-d74 and compares them to the standard for Hexatriacontane.
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Parameter
Test
Method

Hexatriacon
tane-d74
Specificatio
n

Typical Lot
Result

Hexatriacon
tane
Specificatio
n

Typical Lot
Result

Identity

Infrared

Spectroscopy
FTIR

Conforms to

structure
Conforms

Conforms to

Structure
Conforms

Purity

Chemical

Purity
GC-MS ≥ 98.0% 99.2% ≥ 98.0% 99.5%

Isotopic

Purity
NMR or MS

≥ 98.0 atom

% D

98.5 atom %

D
N/A N/A

Physical

Properties

Appearance Visual
White to off-

white solid
White solid

White to off-

white solid
White solid

Melting Point USP <741> 73-77 °C 75.1 °C 74-78 °C 76.2 °C

Molecular

Information

Molecular

Formula
- C₃₆D₇₄ C₃₆D₇₄ C₃₆H₇₄ C₃₆H₇₄

Molecular

Weight
- 581.43 g/mol 581.43 g/mol 506.97 g/mol 506.97 g/mol

Analytical Workflow for Certification
The following diagram illustrates the logical workflow for the analysis and certification of

Hexatriacontane-d74, from initial synthesis to final product release.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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